(4-(Difluoromethoxy)pyridin-2-yl)methanamine hydrochloride
Overview
Description
“(4-(Difluoromethoxy)pyridin-2-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 2231673-75-7 . It has a molecular weight of 210.61 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H8F2N2O.ClH/c8-7(9)12-6-1-2-11-5(3-6)4-10;/h1-3,7H,4,10H2;1H . This code provides a specific representation of the molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid at ambient temperature .Scientific Research Applications
Photocytotoxicity and Cellular Imaging
- Iron(III) Complexes for Photocytotoxicity and Imaging : Iron(III) complexes involving pyridin-2-yl)methanamine derivatives have been synthesized and exhibit unprecedented photocytotoxicity in red light, proving effective in various cell lines through apoptosis and reactive oxygen species generation. This suggests potential applications in targeted cancer therapies and imaging (Basu et al., 2014).
Ligand Exchange and Spin State Equilibria
- Fe(II) Complexes in Aqueous Media : Studies on Fe(II) complexes based on pyridin-2-yl)methanamine derivatives have shown significant insights into ligand exchange and spin state equilibria, which are critical for understanding the behavior of such complexes in various environments (Draksharapu et al., 2012).
Schiff Base Synthesis and Anticonvulsant Activity
- Heterocyclic Schiff Bases : Novel Schiff bases of 3-aminomethyl pyridine, which might include (4-(Difluoromethoxy)pyridin-2-yl)methanamine hydrochloride or similar derivatives, have been synthesized and demonstrated notable anticonvulsant activity, indicating potential pharmaceutical applications (Pandey & Srivastava, 2011).
Synthesis and Characterization of Boronates
- Di(1-oxo/thioxoperhydro-1λ5-[1,3,2]diazaphospholo[1,5-a]pyridine-1-yl)(4-substituted phenyl) Boronates : A new family of boronates synthesized using (±)-piperidin-2-yl-methanamine demonstrates antiosteoclast activity, suggesting their potential use in medical research for bone-related diseases (Reddy et al., 2012).
Detection of Metal Ions
- Selective Detection of Hg2+ and Ni2+ Ions : Compounds synthesized using (pyridine-2-yl)methanamine have shown the ability to detect Hg and Ni ions selectively, indicating their use in environmental monitoring and detection of heavy metals (Aggrwal et al., 2021).
Catalytic Applications
- Pincer Palladacycles Synthesis and Catalytic Evaluation : Synthesis of 1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives and their transformation into pincer palladacycles have been explored for catalytic applications, suggesting potential use in organic synthesis and industrial catalysis (Roffe et al., 2016).
Photodynamic Therapy
- Iron(III) Complexes with Schiff Base for Photocytotoxicity : Research on Iron(III) complexes using pyridin-2-yl)methanamine derivatives indicates their potential in photodynamic therapy, showing significant uptake in cancer cells and remarkable photocytotoxicity (Basu et al., 2015).
Safety and Hazards
properties
IUPAC Name |
[4-(difluoromethoxy)pyridin-2-yl]methanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F2N2O.ClH/c8-7(9)12-6-1-2-11-5(3-6)4-10;/h1-3,7H,4,10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYPSQTPWFWFRNL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1OC(F)F)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClF2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.